Benzyl 3-aminobenzoate

• IUPAC Name: benzyl 3-aminobenzoate
• InChI: InChI=1S/C14H13NO2/c15-13-8-4-7-12(9-13)14(16)17-10-11-5-2-1-3-6-11/h1-9H,10,15H2
• InChI Key: YQEQHIZMMDWDOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC(=CC=C2)N
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID70572683
• Molecular Weight: 227.26 g/mol
• CAS RN: 80787-43-5

Description

Benzyl 3-aminobenzoate is a compound that can be associated with various chemical reactions and has potential applications in different fields such as pharmaceuticals and polymer sciences. Although the provided papers do not directly discuss this compound, they do provide insights into related compounds and reactions that can be extrapolated to understand the chemistry of this compound.

Synthesis Analysis

The synthesis of related compounds often involves the functionalization of aromatic systems and the formation of amide bonds. For instance, the synthesis of fluorinated 2-(4-aminophenyl)benzothiazoles involves a cyclization process and has shown potent cytotoxic properties in vitro . Similarly, the reaction of 2-aminobenzohydrazides with Schiff bases followed by oxidation leads to the formation of quinazolinones and oxadiazoles . These methods could potentially be adapted for the synthesis of this compound by modifying the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound has been characterized by various spectroscopic methods and theoretical calculations. For example, the structure of a 2-N-substituted benzoic acid ion-pair was confirmed by FT-IR, NMR, and XRD, and its 3D architecture was stabilized by hydrogen bonds and C-H...O interactions . These techniques could be employed to determine the molecular structure of this compound and to understand its electronic properties.

Chemical Reactions Analysis

The chemical reactivity of aromatic amine derivatives is often explored through their participation in various organic reactions. For instance, the catalyzed amination of benzylic sp3 C-H bonds has been used for the synthesis of quinazolines . This type of reaction could be relevant for the functionalization of this compound or for its use as a starting material in the synthesis of more complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from studies on similar compounds. For example, the crystal and molecular structure of mesogenic benzoic acids with large branches has been analyzed, revealing the influence of substituents on liquid crystalline behavior . Additionally, the synthesis of hyperbranched poly(ester-amide)s based on diamino benzoic acids demonstrates the potential of these compounds in polymer science . These studies suggest that this compound could exhibit interesting physical properties and could be used in the design of new materials.

Scientific Research Applications

Synthesis and Industrial Applications

Benzyl 3-aminobenzoate, a derivative of 3-aminobenzoic acid, finds extensive applications in the field of organic chemistry and industrial production. As an intermediate in medicine and dye manufacturing, it's significant for producing azo dyes and medical biodobenzene acid. Its role in creating pressure-ian replication materials, particularly in synthesizing ketoprofen, an anti-inflammatory analgesic drug, is noteworthy (Yin, 2010).

Analytical and Material Sciences

In analytical and material sciences, the thermal behavior of substituted aminobenzoic acids like 3-aminobenzoic acid has been examined. This study provides insights into the stability and decomposition patterns of these compounds, which is crucial for various scientific applications (Rotich et al., 2001).

Pharmaceutical Applications

This compound's pharmaceutical applications are significant. Its derivative, Benzocaine (ethyl p-aminobenzoate), is widely used as a local anesthetic. This application underlines its importance in the pharmaceutical industry for procedures such as endoscopy (Kuschner et al., 2000).

Chemical Synthesis and Process Optimization

The compound also plays a role in chemical synthesis and process optimization. For example, the continuous-flow synthesis of Benzocaine illustrates its application in optimizing productivity in pharmaceutical manufacturing (França et al., 2020).

Development of Novel Antitumor Agents

In the field of cancer research, amino acid prodrugs of novel antitumor agents, such as 2-(4-aminophenyl)benzothiazoles, have been developed. These compounds show potent antitumor properties, and their synthesis involves aminobenzoic acid derivatives (Bradshaw et al., 2002).

Biochemical and Medicinal Chemistry

This compound is also significant in biochemistry and medicinal chemistry, particularly in the synthesis of benzothiazole compounds. These compounds have high pharmaceutical and biological activity, emphasizing the importance of aminobenzoic acid derivatives in this field (Gao et al., 2020).

Electronics and Conductive Polymers

In the electronics industry, substituted benzoic acids like 3-aminobenzoic acid are used as dopants for polyaniline, a conductive polymer. This application highlights its role in enhancing the properties of conductive materials (Amarnath & Palaniappan, 2005).

Mechanism of Action

Target of Action

Benzyl 3-aminobenzoate, like other benzoate compounds, primarily targets the nervous system . It acts on nerve endings and nerve trunks, blocking the conduction of nerve impulses . This results in a loss of local sensation without affecting consciousness, making it useful for local surgery and treatment .

Mode of Action

This compound binds to specific parts of the sodium ion (Na+) channel on the nerve membrane . By reducing the passage of sodium ions through the sodium ion channel, it affects the membrane potential and blocks the conduction of nerve impulses . This reduces the excitability of the membrane without affecting the resting potential .

Biochemical Pathways

It’s known that 3-aminobenzoate is involved in various microbial natural product assembly lines . For instance, the 5-hydroxy form of 3-aminobenzoate is the starter unit for ansa-bridged rifamycins, ansamitocins, and geldanamycins .

Pharmacokinetics

This compound is a pseudopeptide, which means it has an amide bond and contains both amino acids and peptide bonds . It is composed of three subunits, each with a different function . The first subunit binds to the bile acid receptor in the liver and prevents the excretion of bile acids . This suggests that Benzyl 3

Synthesis routes and methods

Procedure details

Benzyl alcohol (10 g, 92.6 mmole) was treated with a solution of m-nitrobenzoyl chloride (17.5 g, 94.5 mmole) in ether (50 ml) added dropwise. The mixture was stirred at room temperature for eighteen hours, then washed twice with aqueous sodium bicarbonate, dried over sodium sulfate, and filtered. The filtrate was evaporated to dryness in vacuo and the residue chromatographed on silica gel eluted with 1:1 CH2Cl2 :hexane. The product fractions were combined and evaporated to dryness in vacuo. A portion (5.2 g, 20.2 mmole) of the resulting benzyl m-nitrobenzoate was dissolved in ethanol and hydrogenated over platinum oxide (70 mg) at 50 psi of H2. The resulting mixture was filtered and evaporated to dryness in vacuo to give benzyl m-aminobenzoate.